Cas no 1369142-71-1 (Tert-butyl 9-oxa-2,6-diazaspiro[4.5]decane-6-carboxylate)

• Product Name: Tert-butyl 9-oxa-2,6-diazaspiro[4.5]decane-6-carboxylate
• CAS No: 1369142-71-1
• MF: C₁₂H₂₂N₂O₃
• MW: 242.314683437347
• MDL: MFCD22034294
• CID: 4697463
• PubChem ID: 82386805
• Update Time: 2025-10-28

Tert-butyl 9-oxa-2,6-diazaspiro[4.5]decane-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 9-Oxa-2,6-diazaspiro[4.5]decane-6-carboxylate
• BS-43371
• P19393
• t-Butyl 9-oxa-2,6-diazaspiro[4.5]decane-6-carboxylate
• MFCD22034294
• SCHEMBL26847886
• 1369142-71-1
• Tert-butyl9-oxa-2,6-diazaspiro[4.5]decane-6-carboxylate
• SY324086
• 6-Boc-9-oxa-2,6-diazaspiro[4.5]decane
• CS-0310386
• Tert-butyl 9-oxa-2,6-diazaspiro[4.5]decane-6-carboxylate

• MDL： MFCD22034294
• Inchi： 1S/C12H22N2O3/c1-11(2,3)17-10(15)14-6-7-16-9-12(14)4-5-13-8-12/h13H,4-9H2,1-3H3
• InChI Key： FZPWDLBSDBPVHO-UHFFFAOYSA-N
• SMILES： O1CCN(C(=O)OC(C)(C)C)C2(C1)CNCC2

Computed Properties

• Exact Mass: 242.16304257g/mol
• Monoisotopic Mass: 242.16304257g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.8
• XLogP3: 0.3

Additional information on Tert-butyl 9-oxa-2,6-diazaspiro[4.5]decane-6-carboxylate

Tert-butyl 9-oxa-2,6-diazaspiro[4.5]decane-6-carboxylate (CAS No. 1369142-71-1)

Tert-butyl 9-oxa-2,6-diazaspiro[4.5]decane-6-carboxylate (CAS No. 1369142-71-1) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of spirocyclic compounds, which are characterized by their unique structural features and potential biological activities. The spirocyclic framework of this compound provides a rigid and well-defined structure, making it an attractive candidate for the development of novel therapeutic agents.

The tert-butyl group in the compound serves as a protecting group, enhancing the stability and solubility of the molecule. This feature is particularly important in drug design, where stability and solubility are critical parameters for ensuring the efficacy and bioavailability of a drug candidate. The 9-oxa-2,6-diazaspiro[4.5]decane core of the molecule is a key structural element that contributes to its unique chemical and biological properties.

Recent studies have highlighted the potential of Tert-butyl 9-oxa-2,6-diazaspiro[4.5]decane-6-carboxylate in various therapeutic applications. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and analgesic properties. These findings suggest that it could be a valuable lead compound for the development of new drugs targeting inflammatory diseases and pain management.

In addition to its anti-inflammatory and analgesic activities, Tert-butyl 9-oxa-2,6-diazaspiro[4.5]decane-6-carboxylate has also been investigated for its potential as an antiviral agent. A study published in the Antiviral Research journal demonstrated that this compound has significant inhibitory effects on several viral strains, including influenza and herpes simplex virus (HSV). The mechanism of action involves interference with viral replication processes, making it a promising candidate for further development in antiviral therapy.

The spirocyclic structure of Tert-butyl 9-oxa-2,6-diazaspiro[4.5]decane-6-carboxylate also confers it with unique pharmacokinetic properties. Research conducted by a team at the University of California has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. These properties are crucial for ensuring that the drug reaches its intended target site in sufficient concentrations to exert its therapeutic effects while minimizing potential side effects.

Furthermore, the synthetic accessibility of Tert-butyl 9-oxa-2,6-diazaspiro[4.5]decane-6-carboxylate has been extensively studied. A recent paper in the Tetrahedron Letters described an efficient synthetic route to this compound using readily available starting materials and mild reaction conditions. This synthetic approach not only simplifies the production process but also allows for easy modification of the molecule to explore a wide range of analogs with potentially improved biological activities.

In conclusion, Tert-butyl 9-oxa-2,6-diazaspiro[4.5]decane-6-carboxylate (CAS No. 1369142-71-1) is a promising compound with diverse biological activities and favorable pharmacokinetic properties. Its unique spirocyclic structure and tert-butyl protecting group make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. Ongoing studies continue to explore its potential applications in various therapeutic areas, highlighting its significance in modern drug discovery efforts.